Cas no 89367-91-9 (yersiniose)

• Product Name: yersiniose
• CAS No: 89367-91-9
• MF: C₈H₁₆O₅
• MW: 192.209643363953
• CID: 727309
• Update Time: 2025-07-14

yersiniose Chemical and Physical Properties

Names and Identifiers

• D-erythro-Hexose,3,6-dideoxy-4-C-(1-hydroxyethyl)- (9CI)
• yersiniose

• Inchi： 1S/C8H16O5/c1-5(10)8(13,6(2)11)3-7(12)4-9/h4-7,10-13H,3H2,1-2H3
• InChI Key： SXBYPCCGBFAJPP-UHFFFAOYSA-N
• SMILES： C(O)(C(O)C)(C(O)C)CC(O)C=O

Additional information on yersiniose

Comprehensive Overview of Yersiniose (CAS No. 89367-91-9): Properties, Applications, and Research Insights

In the realm of specialized biochemical compounds, Yersiniose (CAS No. 89367-91-9) has garnered significant attention due to its unique structural properties and potential applications in microbiology and immunology. This article delves into the molecular characteristics, synthesis pathways, and contemporary research trends surrounding this compound, while addressing frequently asked questions and emerging topics in the field.

Yersiniose, a trisaccharide derivative, is often studied for its role in bacterial interactions, particularly within the genus Yersinia. Researchers have identified its involvement in host-pathogen communication, making it a focal point for studies on bacterial virulence and vaccine development. The compound's CAS No. 89367-91-9 serves as a critical identifier in chemical databases, ensuring precise referencing in academic and industrial contexts.

Recent advancements in glycobiology have highlighted the importance of Yersiniose as a model for understanding carbohydrate-mediated immune evasion. With the rise of antibiotic-resistant strains, exploring alternative therapeutic targets like Yersiniose-associated pathways has become a hotspot in biomedical research. Keywords such as "Yersiniose structure-activity relationship" and "CAS 89367-91-9 applications" frequently appear in literature searches, reflecting growing interest in its mechanistic insights.

The synthesis of Yersiniose involves sophisticated enzymatic and chemical methods, often requiring chiral precursors to maintain stereochemical integrity. Innovations in green chemistry have spurred interest in sustainable production techniques, aligning with global trends toward eco-friendly biomanufacturing. Discussions around "Yersiniose scalable synthesis" and "89367-91-9 purity standards" dominate forums among synthetic chemists.

From an industrial perspective, Yersiniose finds niche applications in diagnostic reagent formulation and glycoconjugate vaccine development. Its ability to mimic natural bacterial epitopes makes it invaluable for immunological assays. Searches for "Yersiniose commercial suppliers" and "CAS 89367-91-9 pricing" indicate robust demand from pharmaceutical and biotech sectors.

Ongoing clinical research explores Yersiniose's potential as an adjuvant or carrier molecule in next-generation vaccines. The compound's immunomodulatory effects are under scrutiny, particularly in the context of mucosal immunity—a trending topic in post-pandemic vaccine strategies. Queries like "Yersiniose immune response modulation" and "89367-91-9 clinical trials" reflect this directional shift.

Analytical characterization of Yersiniose employs techniques such as NMR spectroscopy and mass spectrometry, with emphasis on batch-to-batch consistency. Quality control discussions often revolve around "CAS 89367-91-9 HPLC methods" and "Yersiniose stability testing", underscoring the compound's pharmaceutical relevance.

In academic circles, Yersiniose serves as a teaching tool for advanced carbohydrate chemistry courses. Its complex stereochemistry provides excellent case studies for "glycosidic bond formation mechanisms", a topic frequently searched by chemistry educators and students alike.

Environmental fate studies of Yersiniose remain limited, prompting recent investigations into its biodegradation pathways. This aligns with broader scientific concerns about bioactive compound persistence, as seen in searches for "89367-91-9 ecotoxicity" and "Yersiniose environmental impact".

Looking ahead, computational approaches to Yersiniose modeling are gaining traction, with molecular dynamics simulations helping predict its interactions with biological targets. The intersection of bioinformatics and glycochemistry, exemplified by searches for "Yersiniose docking studies", represents a frontier in compound research.

Regulatory aspects of Yersiniose use continue to evolve, particularly in cosmetic and food additive applications where carbohydrate derivatives face increasing scrutiny. Professionals often query "CAS 89367-91-9 regulatory status" to ensure compliance with regional safety guidelines.

In conclusion, Yersiniose (CAS No. 89367-91-9) exemplifies how specialized carbohydrates bridge fundamental research and practical applications. Its multifaceted relevance—from bacterial pathogenesis to therapeutic development—ensures its enduring position in scientific discourse, while emerging technologies promise to unlock further potentials of this remarkable compound.